[3-(2-phenoxyethyl)-1-(2-phenylethyl)-3-piperidinyl]methanol

• IUPAC Name: [3-(2-phenoxyethyl)-1-(2-phenylethyl)piperidin-3-yl]methanol
• InChI: InChI=1S/C22H29NO2/c24-19-22(14-17-25-21-10-5-2-6-11-21)13-7-15-23(18-22)16-12-20-8-3-1-4-9-20/h1-6,8-11,24H,7,12-19H2
• InChI Key: PUNZOOJILYHJHK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CCC2=CC=CC=C2)(CCOC3=CC=CC=C3)CO
• Molecular Formula: C22H29NO2
• Molecular Weight: 339.5 g/mol

Description

“[3-(2-phenoxyethyl)-1-(2-phenylethyl)-3-piperidinyl]methanol” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceuticals and natural products. The compound also has phenyl groups attached to it, which could contribute to its physical and chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring and the attachment of the phenyl groups. This could be achieved through various methods such as cyclization reactions, substitution reactions, or coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring, phenyl groups, and a hydroxyl group. The presence of these functional groups would likely influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the hydroxyl group could participate in reactions such as esterification or oxidation. The phenyl groups could undergo electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar hydroxyl group could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs that contain a piperidine ring act on the central nervous system.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it is handled. It’s always important to refer to the material safety data sheet (MSDS) for specific safety information.